Cas no 2241875-92-1 ((2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid)

• Product Name: (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid
• CAS No: 2241875-92-1
• MF: C₆H₄D₃BFNO₂
• MW: 157.95
• CID: 5144088
• PubChem ID: 133554723
• Update Time: 2025-10-31

(2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid
• 2-Fluoro-6-(methyl-d3)-pyridine-4-boronic acid
• 2241875-92-1
• F92511

• Inchi： 1S/C6H7BFNO2/c1-4-2-5(7(10)11)3-6(8)9-4/h2-3,10-11H,1H3/i1D3
• InChI Key： RLBRCDSBHIADKU-FIBGUPNXSA-N
• SMILES： B(C1=CC(F)=NC(C([2H])([2H])[2H])=C1)(O)O

Computed Properties

• Exact Mass: 158.0742170g/mol
• Monoisotopic Mass: 158.0742170g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid

Comprehensive Overview of (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid (CAS No. 2241875-92-1)

(2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid (CAS No. 2241875-92-1) is a deuterated boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted pyridine ring and deuterated methyl group, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its unique isotopic labeling (methyl-d3) enhances metabolic stability, making it invaluable in drug discovery for improving pharmacokinetic profiles.

The growing demand for deuterated compounds in medicinal chemistry has propelled interest in 2241875-92-1. Researchers frequently search for "deuterated boronic acids" or "fluoro-pyridine boronic acid applications" to explore its role in designing isotopically labeled APIs (Active Pharmaceutical Ingredients). The compound’s deuterium kinetic isotope effect (DKIE) is a hot topic, as it can reduce toxicity and extend drug half-life—a critical consideration for next-generation therapeutics.

From a synthetic perspective, (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid is pivotal in constructing complex heterocycles. Its boronic acid moiety enables efficient C-C bond formation under mild conditions, aligning with green chemistry principles. Queries like "Suzuki coupling with deuterated reagents" or "stable isotope-labeled intermediates" reflect its relevance in sustainable synthesis. Additionally, its fluorine atom introduces electron-withdrawing effects, fine-tuning reactivity for targeted molecular architectures.

Analytical applications of CAS 2241875-92-1 are equally noteworthy. Laboratories utilize it as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) due to its isotopic purity. Searches for "deuterated standards for mass spectrometry" highlight its role in quantitative bioanalysis, particularly in metabolomics and proteomics. The compound’s stability under physiological conditions further supports its use in tracer studies.

In material science, (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid contributes to the development of advanced polymers and OLED (Organic Light-Emitting Diode) materials. Its pyridine-boronic acid hybrid structure facilitates π-conjugation, a sought-after property for optoelectronic devices. Keywords such as "boronic acid in OLED synthesis" or "fluorinated pyridine monomers" underscore its interdisciplinary utility.

Regulatory and safety data for 2241875-92-1 emphasize its non-hazardous classification, aligning with global chemical compliance standards. This ensures seamless integration into industrial workflows without restrictive handling protocols. As the pharmaceutical sector shifts toward deuterium-enriched drugs, this compound’s commercial availability and scalability remain key discussion points.

In summary, (2-fluoro-6-(methyl-d3)pyridin-4-yl)boronic acid (CAS No. 2241875-92-1) bridges multiple scientific domains—from drug design to materials engineering. Its isotopic labeling, reactivity, and analytical robustness position it as a cornerstone in modern chemistry, addressing both academic and industrial challenges.